Ethanethioic acid,s-(2-imidazo[1,5-a]pyrazin-3-ylethyl)ester

• Molecular Formula: C10H11N3OS
• Molecular Weight: 221.28 g/mol
• IUPAC Name: S-(2-imidazo[1,5-a]pyrazin-3-ylethyl) ethanethioate
• InChI: InChI=1S/C10H11N3OS/c1-8(14)15-5-2-10-12-7-9-6-11-3-4-13(9)10/h3-4,6-7H,2,5H2,1H3
• InChI Key: WOGKJNVRFHNFLG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCCC1=NC=C2N1C=CN=C2

Description

Ethanethioic acid,s-(2-imidazo[1,5-a]pyrazin-3-ylethyl)ester is a useful research compound. Its molecular formula is C10H11N3OS and its molecular weight is 221.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(2-chloroethyl)imidazo[1,5-a]pyrazine (1.51 g) in DMF (10 ml) was added potassium thioacetate (1.23 g). The mixture was stirred for 4 hours at room temperature. To the reaction mixture was added water. The mixture was subjected to extraction with ethyl acetate (50 ml×4). The organic layer was dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure. The residue was subjected to column chromatography (carrier: silica gel, 60 g, developing solvent: ethyl acetate) to give the title compound (1.65 g) as colorless solid product.